Cas no 691887-88-4 ((E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE)

• Product Name: (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE
• CAS No: 691887-88-4
• MF: C₂₃H₁₉BrN₂OS
• MW: 451.378763437271
• CID: 5264694
• Update Time: 2026-03-09

(E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE Chemical and Physical Properties

Names and Identifiers

• (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE
• (2E)-3-[6-(4-bromophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-1-(4-propylphenyl)prop-2-en-1-one

• Inchi： 1S/C23H19BrN2OS/c1-2-3-16-4-6-17(7-5-16)21(27)13-12-20-22(18-8-10-19(24)11-9-18)25-23-26(20)14-15-28-23/h4-15H,2-3H2,1H3
• InChI Key： XJYJGZIMCGTILU-UHFFFAOYSA-N
• SMILES： CCCC1C=CC(C(C=CC2N3C=CSC3=NC=2C2C=CC(Br)=CC=2)=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE

Comprehensive Overview of (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE (CAS No. 691887-88-4)

The compound (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE (CAS No. 691887-88-4) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. This compound, with its unique structural features, exhibits potential applications in drug discovery, organic electronics, and advanced material synthesis. Researchers and industry professionals are increasingly interested in its properties, synthesis pathways, and potential uses, making it a subject of ongoing scientific exploration.

One of the key structural elements of (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE is the presence of an imidazo[2,1-b][1,3]thiazole core, which is known for its electron-rich nature and ability to participate in various chemical reactions. The 4-bromophenyl and 4-propylphenyl substituents further enhance the molecule's reactivity and potential for functionalization. These features make it a versatile intermediate in the synthesis of more complex compounds, particularly in the development of novel pharmaceuticals and optoelectronic materials.

The synthesis of (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE typically involves multi-step organic reactions, including condensation, cyclization, and cross-coupling methodologies. Researchers often employ palladium-catalyzed reactions to introduce the bromophenyl group, while the propylphenyl moiety is incorporated via Grignard or Suzuki-Miyaura coupling reactions. The precise control of reaction conditions is crucial to achieving high yields and purity, which are essential for its subsequent applications.

In the pharmaceutical industry, (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE has shown promise as a scaffold for designing kinase inhibitors and other therapeutic agents. Its ability to interact with biological targets, such as protein kinases, makes it a valuable candidate for drug development. Recent studies have explored its potential in treating inflammatory diseases and certain types of cancer, although further research is needed to fully elucidate its mechanisms of action and therapeutic efficacy.

Beyond pharmaceuticals, this compound has also found applications in materials science. Its conjugated system and electron-donating/accepting properties make it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The imidazo[2,1-b][1,3]thiazole core, in particular, contributes to its excellent charge transport characteristics, which are critical for the performance of organic electronic devices. As the demand for sustainable and energy-efficient technologies grows, the relevance of such compounds in advanced material applications is expected to increase.

The market for (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE is driven by its dual utility in both pharmaceuticals and materials science. With the rise of personalized medicine and the need for novel therapeutic agents, the demand for specialized intermediates like this compound is on the rise. Similarly, the push for greener and more efficient electronic devices has spurred interest in its use in organic electronics. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the growing demand from these sectors.

For researchers and industry professionals seeking high-quality (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE, it is essential to source the compound from reputable suppliers who adhere to strict quality control standards. Purity, stability, and proper storage conditions are critical factors to consider when procuring this chemical. Additionally, staying updated with the latest research and patent filings can provide valuable insights into its emerging applications and synthesis improvements.

In conclusion, (E)-3-[6-(4-BROMOPHENYL)IMIDAZO[2,1-B][1,3]THIAZOL-5-YL]-1-(4-PROPYLPHENYL)-2-PROPEN-1-ONE (CAS No. 691887-88-4) represents a fascinating and versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features, coupled with its diverse applications, make it a subject of ongoing research and commercial interest. As scientific advancements continue to uncover new uses for this molecule, its importance in various industries is likely to grow, solidifying its position as a valuable chemical entity.